8-chloro-4H-thieno[3,2-c]chromene-2-carbaldehyde

• IUPAC Name: 8-chloro-4H-thieno[3,2-c]chromene-2-carbaldehyde
• InChI: InChI=1S/C12H7ClO2S/c13-8-1-2-11-10(4-8)12-7(6-15-11)3-9(5-14)16-12/h1-5H,6H2
• InChI Key: XXDVPOYQPCCYNS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=C(O1)C=CC(=C3)Cl)SC(=C2)C=O
• Molecular Formula: C12H7ClO2S
• Molecular Weight: 250.70 g/mol

Description

8-chloro-4H-thieno[3,2-c]chromene-2-carbaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its synthesis methods, mechanism of action, and biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Chemical Transformations

• The formyl group of 8-chloro-4H-thieno[3,2-c]chromene-2-carbaldehyde has been modified into various functional groups, demonstrating the compound's versatility in chemical transformations. Electrophilic substitution at the C-8 atom and oxidation processes have been studied to produce derivatives with potential biological activities (Bogza et al., 2015).
• The palladium-catalyzed intramolecular arylation method has been employed to synthesize 4H-thieno[3,2-c]chromene-2-carbaldehydes, showcasing an efficient approach for the preparation of this class of compounds (Fisyuk et al., 2012).

Biological Activities

• Certain derivatives of this compound have shown high antiulcer activity, highlighting the potential therapeutic applications of these compounds (Bogza et al., 2015).

Optical Properties and Applications

• Photochemical synthesis techniques have been applied to this compound derivatives, resulting in compounds with covert marking applications due to their optical properties. This research opens up possibilities for using these compounds in security and marking applications (Ulyankin et al., 2021).

Mechanism of Action

Target of Action

This compound is part of a collection of unique chemicals provided to early discovery researchers

Mode of Action

It has been shown that electrophilic substitution in 4h-thieno[3,2-c]chromene-2-carbaldehyde occurs at the с-8 atom . This suggests that the compound may interact with its targets through electrophilic substitution, leading to changes in the targets’ function .

Result of Action

A related compound, 4-methoxy-4h-thieno[3,2-c]chromene-2-carbaldehyde, was found to possess high antiulcer activity . This suggests that 8-chloro-4H-thieno[3,2-c]chromene-2-carboxaldehyde might also have potential therapeutic effects.